Cas no 2302847-24-9 (4,4,4-Trifluoro-3,3-dimethylbutane-1-sulfonyl fluoride)

• Product Name: 4,4,4-Trifluoro-3,3-dimethylbutane-1-sulfonyl fluoride
• CAS No: 2302847-24-9
• MF: C₆H₁₀F₄O₂S
• MW: 222.201014995575
• CID: 5767136
• PubChem ID: 165608549
• Update Time: 2025-05-26

4,4,4-Trifluoro-3,3-dimethylbutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2302847-24-9
• EN300-3961119
• 4,4,4-trifluoro-3,3-dimethylbutane-1-sulfonyl fluoride
• 4,4,4-Trifluoro-3,3-dimethylbutane-1-sulfonyl fluoride

• Inchi： 1S/C6H10F4O2S/c1-5(2,6(7,8)9)3-4-13(10,11)12/h3-4H2,1-2H3
• InChI Key： VQCVYMRRTLHELD-UHFFFAOYSA-N
• SMILES： S(CCC(C)(C)C(F)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 222.03376338g/mol
• Monoisotopic Mass: 222.03376338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 4,4,4-Trifluoro-3,3-dimethylbutane-1-sulfonyl fluoride

Introduction to 4,4,4-Trifluoro-3,3-dimethylbutane-1-sulfonyl fluoride (CAS No. 2302847-24-9)

4,4,4-Trifluoro-3,3-dimethylbutane-1-sulfonyl fluoride (CAS No. 2302847-24-9) is a versatile and highly specialized compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique trifluoromethyl and sulfonyl fluoride functionalities, which confer it with a range of valuable properties and applications.

The molecular structure of 4,4,4-Trifluoro-3,3-dimethylbutane-1-sulfonyl fluoride consists of a butane backbone substituted with three fluorine atoms at the 4-position and a sulfonyl fluoride group at the 1-position. The presence of these functional groups imparts exceptional chemical reactivity and stability, making it an ideal reagent for various synthetic transformations.

In recent years, the use of fluorinated compounds has become increasingly prevalent in the development of pharmaceuticals and agrochemicals. The trifluoromethyl group is known for its ability to enhance the metabolic stability and lipophilicity of molecules, which are crucial factors in drug design. The sulfonyl fluoride group, on the other hand, can participate in a variety of reactions, including nucleophilic substitution and addition reactions, making it a valuable building block in synthetic chemistry.

4,4,4-Trifluoro-3,3-dimethylbutane-1-sulfonyl fluoride has been utilized in the synthesis of several important pharmaceutical intermediates. For instance, it has been employed in the preparation of compounds with potential antiviral and anticancer activities. A recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of novel antiviral agents targeting influenza viruses. The researchers found that the trifluoromethyl group significantly enhanced the antiviral efficacy of the synthesized compounds.

Beyond its applications in pharmaceuticals, 4,4,4-Trifluoro-3,3-dimethylbutane-1-sulfonyl fluoride has also found utility in the field of materials science. Its unique combination of fluorine atoms and sulfonyl fluoride functionality makes it suitable for the development of advanced materials with improved thermal stability and chemical resistance. A study published in Advanced Materials demonstrated the use of this compound in the synthesis of high-performance polymers for electronic applications.

The synthesis of 4,4,4-Trifluoro-3,3-dimethylbutane-1-sulfonyl fluoride typically involves a multi-step process that includes the introduction of fluorine atoms and the formation of the sulfonyl fluoride group. One common synthetic route involves the reaction of 1-bromo-3,3-dimethylbutane with triflic acid followed by subsequent fluorination steps. This process requires careful control of reaction conditions to ensure high yields and purity.

The safety and handling of 4,4,4-Trifluoro-3,3-dimethylbutane-1-sulfonyl fluoride are critical considerations for researchers working with this compound. While it is not classified as a hazardous material or controlled substance, proper safety protocols should be followed to minimize exposure risks. It is recommended to handle this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves and goggles.

In conclusion, 4,4,4-Trifluoro-3,3-dimethylbutane-1-sulfonyl fluoride (CAS No. 2302847-24-9) is a highly valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical properties make it an indispensable reagent for researchers aiming to develop novel compounds with enhanced functional characteristics. As research continues to advance in these fields, it is likely that new applications for this compound will be discovered, further solidifying its importance in modern scientific research.